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Compound of Interest

Compound Name: PD 173955 analog 1

Cat. No.: B2956238 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for PD 173955 analog 1 was found. The

following guidance is based on information for the parent compound, PD 173955, a potent

tyrosine kinase inhibitor, and general best practices for handling hazardous research

chemicals. Researchers must conduct a thorough, compound-specific risk assessment before

handling this substance.

PD 173955 analog 1 is identified as an inhibitor of the EGFR kinase, exhibiting antitumor

properties.[1] As with many potent, cell-permeable kinase inhibitors, it should be handled with

caution to minimize exposure. The parent compound, PD 173955, is a potent inhibitor of Bcr-

Abl and Src family kinases.[2]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the primary defense against

exposure to hazardous research chemicals. The following table outlines the recommended

PPE for various tasks involving PD 173955 analog 1. For tasks such as administering the

compound via injection or IV, it is recommended to use two pairs of chemotherapy gloves and a

gown that is resistant to permeability by hazardous drugs.[3]
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Task
Recommended Personal Protective
Equipment

Handling Unopened Container
Standard laboratory coat, safety glasses, and

single pair of nitrile gloves.

Weighing and Preparing Solutions

Double nitrile gloves, disposable gown, safety

goggles or face shield, and a certified chemical

fume hood. An N95 respirator may be necessary

if there is a risk of aerosolization.

In Vitro Experiments (Cell Culture)
Double nitrile gloves, disposable gown, and a

certified biological safety cabinet (Class II).

In Vivo Experiments (Animal Dosing)

Double nitrile gloves, disposable gown, safety

glasses, and a procedure-specific containment

device (e.g., ventilated animal changing station).

Waste Disposal
Double nitrile gloves, disposable gown, and

safety glasses.

Experimental Protocols: Safe Handling and Disposal
Workflow
A systematic approach to handling and disposal is crucial to minimize risk to personnel and the

environment.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leakage.

The compound should be stored in a dry, dark place. For long-term storage, -20°C is

recommended for months to years, while 0-4°C is suitable for short-term storage of days to

weeks.[2]

Clearly label the storage location with appropriate hazard warnings.

Preparation of Stock Solutions
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All weighing and solution preparation must be conducted in a certified chemical fume hood to

prevent inhalation of the powder.

Use a dedicated set of spatulas and weighing papers.

PD 173955, the parent compound, is soluble in DMSO.[4][5] Assume similar solubility for the

analog. Prepare a high-concentration stock solution in a certified chemical fume hood.

For in vivo studies, further dilution in vehicles like corn oil may be necessary.[5][6]

Use in Experiments
When adding the compound to cell cultures, perform the work in a biological safety cabinet

(Class II) to maintain sterility and containment.

For animal studies, use appropriate handling techniques to minimize aerosol generation

during dosing.

All equipment that comes into contact with the compound (pipette tips, tubes, flasks) should

be considered contaminated.

Decontamination and Disposal
Decontaminate all surfaces and equipment that may have come into contact with the

compound. A suitable decontamination solution (e.g., 10% bleach followed by a water rinse)

should be used.

All contaminated solid waste, including gloves, gowns, pipette tips, and empty vials, must be

disposed of as hazardous chemical waste according to your institution's guidelines.

Liquid waste containing the compound should be collected and disposed of as hazardous

chemical waste. Do not pour down the drain.

Safe Handling Workflow
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Caption: Workflow for Safe Handling and Disposal of PD 173955 Analog 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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